N-(2,3-dichlorophenyl)-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[[5-(3-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H17Cl2N5O2S/c1-30-15-7-4-6-14(12-15)20-25-26-21(28(20)27-10-2-3-11-27)31-13-18(29)24-17-9-5-8-16(22)19(17)23/h2-12H,13H2,1H3,(H,24,29)
• InChI Key: PPLAMRJAEWRSCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C21H17Cl2N5O2S
• Molecular Weight: 474.4 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational methods to determine the 3D arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, stability, and reactivity. Techniques like thermal analysis, spectroscopy, and chromatography might be used.

Mechanism of Action

If the compound has biological activity, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interactions with proteins or other biomolecules.

Safety and Hazards

Safety analysis involves understanding the potential risks associated with handling and using the compound. This includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, or synthesis of related compounds. It could also involve the development of new methods for its synthesis or analysis.